Cas no 70484-01-4 (4-Bromophthalonitrile)

4-Bromophthalonitrile structure
4-Bromophthalonitrile structure
Product Name:4-Bromophthalonitrile
CAS No:70484-01-4
MF:C8H3BrN2
MW:207.026820421219
MDL:MFCD00221794
CID:820660
PubChem ID:354335173
Update Time:2025-04-19

4-Bromophthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromophthalonitrile
    • 4-bromobenzene-1,2-dicarbonitrile
    • 4-Bromo-1,2-dicyanobenzene
    • 4-Bromo-1,2-benzenedicarbonitrile
    • 1,2-Benzenedicarbonitrile, 4-bromo-
    • ARAONWRSVQOHIT-UHFFFAOYSA-N
    • CM12988
    • AS05810
    • FCH1330871
    • SY031484
    • ST2418225
    • AX8095351
    • AB0026351
    • W7992
    • 1,2-Benzenedicarbonitrile, 4-broMo- 4-BroMo-1,2-benzenedicarbonitrile
    • AKOS015919552
    • B5509
    • AMY14606
    • FS-3341
    • 70484-01-4
    • FT-0641298
    • MFCD00221794
    • SCHEMBL1395661
    • 4-BROMO-2-CYANOPHENYL CYANIDE
    • CS-W002532
    • DTXSID80463356
    • 4-bromobenzene-1,2-dicarbonitrile;4-bromophthalonitrile;
    • DB-055420
    • 4-Bromo-1,2-benzenedicarbonitrile; 4-Bromo-1,2-dicyanobenzene; 4-Bromo-2-cyanobenzonitrile; 4-Bromophthalodinitrile;
    • MDL： MFCD00221794
    • Inchi： 1S/C8H3BrN2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3H
    • InChI Key： ARAONWRSVQOHIT-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C#N)=C(C#N)C=1

Computed Properties

  • Exact Mass: 205.94800
  • Monoisotopic Mass: 205.94796 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 207.03
  • XLogP3: 2.1
  • Topological Polar Surface Area: 47.6

Experimental Properties

  • Color/Form: No data available
  • Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 138.0 to 142.0 deg-C
  • Boiling Point: 325.1±27.0 °C at 760 mmHg
  • Flash Point: 150.4±23.7 °C
  • Refractive Index: 1.626
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • PSA: 47.58000
  • LogP: 2.19246

4-Bromophthalonitrile Security Information

4-Bromophthalonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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